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Compound of Interest

Compound Name: Orthosulfamuron

Cat. No.: B1249393 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides comprehensive experimental protocols for assessing the

herbicidal efficacy of Orthosulfamuron, a sulfonylurea compound, against various weed

species. Orthosulfamuron functions by inhibiting the acetolactate synthase (ALS) enzyme, a

critical component in the biosynthesis of branched-chain amino acids in plants.[1][2] The

following protocols detail both greenhouse-based dose-response bioassays and small-plot field

trials, offering robust methodologies for generating reliable efficacy data.

Mechanism of Action of Orthosulfamuron
Orthosulfamuron is a systemic, post-emergence herbicide that is absorbed through both the

foliage and roots of plants.[2][3] Its mode of action is the inhibition of the acetolactate synthase

(ALS) enzyme, also known as acetohydroxy acid synthase (AHAS).[1][4] This enzyme is

essential for the biosynthesis of the branched-chain amino acids: valine, leucine, and

isoleucine.[2] The blockage of this pathway leads to a cessation of cell division and plant

growth, ultimately resulting in plant death. Symptoms of ALS inhibitor injury, such as chlorosis

and stunted growth, typically appear several days after application.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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